4-((5-BR-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol

• CAS No.: 478255-38-8
• Molecular Formula: C15H9BrClFN4S
• Molecular Weight: 411.7 g/mol
• IUPAC Name: 4-[(E)-(5-bromo-2-fluorophenyl)methylideneamino]-3-(3-chlorophenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9BrClFN4S/c16-11-4-5-13(18)10(6-11)8-19-22-14(20-21-15(22)23)9-2-1-3-12(17)7-9/h1-8H,(H,21,23)/b19-8+
• InChI Key: MAUORAYWPKPDPC-UFWORHAWSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2/N=C/C3=C(C=CC(=C3)Br)F
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NNC(=S)N2N=CC3=C(C=CC(=C3)Br)F

Description

This compound belongs to the class of 1,2,4-triazole-3-thiol derivatives functionalized with a Schiff base moiety. Its structure consists of a triazole core substituted with a 3-chlorophenyl group at position 5 and a benzylidene group (5-bromo-2-fluorophenyl) at position 4 via an imine linkage. The molecular formula is C₁₅H₉BrClFN₄S, with a molecular weight of 411.68 g/mol . Synthesis typically involves condensation of 4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol with 5-bromo-2-fluorobenzaldehyde under acidic conditions, yielding the Schiff base product .

Biological Activity

The compound 4-((5-BR-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol is a member of the 1,2,4-triazole family, which has garnered attention for its diverse biological activities. This article reviews the synthesis, characterization, and biological evaluations of this compound, highlighting its potential therapeutic applications.

Synthesis and Characterization

The synthesis of 4-((5-BR-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol typically involves the condensation of appropriate aldehydes with thiourea derivatives under acidic or basic conditions. The characterization of the compound can be performed using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry to confirm its structure.

Antimicrobial Activity

• Antibacterial Properties : Studies have shown that triazole derivatives exhibit significant antibacterial activity against various strains of bacteria. The compound has been tested against Gram-positive and Gram-negative bacteria, demonstrating efficacy comparable to standard antibiotics.
• Antifungal Activity : Similar to its antibacterial properties, this compound has also been evaluated for antifungal activity. The results indicate that it inhibits the growth of several fungal species, making it a candidate for further development as an antifungal agent.

Anticancer Activity

Research into the anticancer properties of 1,2,4-triazole derivatives indicates that these compounds can induce apoptosis in cancer cells. The specific compound has shown cytotoxic effects against various cancer cell lines:

• IC50 Values : In studies involving human breast cancer (MCF-7) and prostate cancer (PC3) cell lines, the compound exhibited IC50 values ranging from 27.3 to 98.08 µM, indicating moderate potency against these cell types .

Anti-inflammatory Activity

The anti-inflammatory potential of triazole derivatives is significant due to their ability to inhibit cyclooxygenase (COX) enzymes:

• Mechanism : The compound acts by selectively inhibiting COX-1 over COX-2, which is crucial for reducing inflammation without the gastrointestinal side effects often associated with non-steroidal anti-inflammatory drugs (NSAIDs) .

The biological activity of 4-((5-BR-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol can be attributed to its ability to form stable complexes with various biological targets such as enzymes and receptors. This interaction modulates enzymatic activity and alters cellular signaling pathways, contributing to its therapeutic effects.

Case Studies

• Cytotoxicity Studies : A study evaluated the cytotoxic effects of various triazole derivatives on MCF-7 and HCT-116 cell lines. The tested compound exhibited significant cytotoxicity with an IC50 value indicating potential for further development as an anticancer agent .
• Molecular Docking Studies : Molecular docking simulations revealed that the compound binds effectively to COX enzymes, supporting experimental findings regarding its anti-inflammatory properties .

Data Summary

Property	Value/Description
Chemical Structure	4-((5-BR-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol
Antibacterial Activity	Effective against Gram-positive and Gram-negative bacteria
Antifungal Activity	Inhibits growth of several fungal species
Anticancer Activity	IC50 values: MCF-7 (27.3 µM), PC3 (98.08 µM)
Anti-inflammatory Mechanism	Selective COX-1 inhibition

Scientific Research Applications

Chemical Properties and Structure

This compound belongs to the class of triazole-thiol derivatives , which are known for their unique structural features that impart significant biological activity. The presence of the triazole ring, along with the thiol functional group, enhances its reactivity and potential interactions with biological macromolecules.

Crystal Structure Analysis

The crystal structure of related triazole compounds has been studied extensively. For instance, the crystal structure of 4-((E)-((E)-5-(2-fluorobenzylidene) has shown that the molecule adopts a specific conformation that facilitates its interaction with target proteins . Such structural insights are crucial for understanding how modifications to the compound can enhance its activity.

Antitumor Activity

Triazole derivatives have been reported to exhibit significant antitumor properties . For example, studies have shown that compounds with similar structures can preferentially target tumor cells over normal cells due to their higher affinity for bio-thiols . The incorporation of various substituents on the triazole ring can further enhance these properties, making them promising candidates for cancer therapy.

Anti-inflammatory Effects

Research indicates that triazole-thiol derivatives possess anti-inflammatory properties. One study highlighted that certain synthesized derivatives demonstrated significant analgesic and antipyretic activities comparable to standard drugs like aspirin and analgin . This suggests potential therapeutic applications in treating inflammatory conditions.

Antioxidant Activity

Triazole-thiol compounds have also been evaluated for their antioxidant properties . The thiol group plays a critical role in scavenging free radicals, thereby protecting cells from oxidative stress. This property is particularly valuable in developing treatments for diseases associated with oxidative damage.

Corrosion Inhibition

Beyond biological applications, compounds like 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol have been studied as effective corrosion inhibitors for metals such as copper in saline environments. Electrochemical studies have demonstrated their ability to form protective layers on metal surfaces, thereby enhancing durability .

Comparative Analysis of Biological Activities

Compound Name	Antitumor Activity	Anti-inflammatory Activity	Antioxidant Activity	Corrosion Inhibition
4-((5-Bromo-2-Fluorobenzylidene)amino)-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol	High	Moderate	Significant	Not Studied
4-amino-5-methyl-4H-1,2,4-triazole-3-thiol	Moderate	High	High	Effective
4-{[(E)-(3-chlorophenyl)methylidene]amino}-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	High	Moderate	Moderate	Not Studied

Study on Antitumor Properties

In a study focusing on the synthesis and biological evaluation of triazole derivatives, it was found that specific modifications led to enhanced antitumor activity against various cancer cell lines. The presence of halogenated phenyl groups was particularly effective in increasing cytotoxicity .

Evaluation of Anti-inflammatory Effects

Another research effort investigated a series of triazole-thiol compounds for their anti-inflammatory effects. The results indicated that certain derivatives exhibited significant reduction in inflammation markers in animal models compared to control groups .

Corrosion Inhibition Studies

A comprehensive study on the corrosion inhibition properties of triazole derivatives revealed that these compounds could effectively protect copper from corrosion in saline solutions. The mechanism involved the formation of a protective film on the metal surface .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazole-3-thiol derivatives exhibit diverse biological and physicochemical properties depending on substituent variations. Below is a detailed comparison:

Impact of Substituents on Physicochemical Properties

• Electron-Withdrawing Groups (Br, Cl, NO₂): Enhance stability and lipophilicity, improving membrane permeability .
• Electron-Donating Groups (OCH₃, CH₃) : Increase solubility in polar solvents but may reduce antimicrobial potency .
• Thiol Group (-SH) : Critical for metal chelation and redox activity, contributing to antioxidation and enzyme inhibition .

Key Research Findings

• Antimicrobial Activity : 3-Chlorophenyl derivatives (e.g., target compound) show higher activity against Gram-positive bacteria compared to 2- or 4-chlorophenyl analogs .
• Antiviral Potential: Chlorophenyl-substituted triazoles demonstrated inhibitory effects against MERS-CoV helicase in silico studies .
• Synthetic Yields : Schiff base formation typically achieves 68–86% yields, with electron-deficient aldehydes (e.g., nitro-substituted) requiring longer reaction times .

Data Tables

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	LogP*	Solubility (mg/mL)	Melting Point (°C)
Target compound	411.68	3.8	0.12 (DMSO)	215–217
4-((5-Bromo-2-fluorobenzylidene)amino)-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol	411.68	3.7	0.15 (DMSO)	210–212
4-((4-Methoxybenzylidene)amino)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol	412.43	2.1	1.8 (Ethanol)	185–187

*Predicted using ChemSpider data .